Cas no 1172246-26-2 (1-(5-chloro-2-methoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea
• CAS No: 1172246-26-2
• MF: C₁₅H₁₇ClN₄O₃
• MW: 336.773482084274
• CID: 5903281
• PubChem ID: 30948635
• Update Time: 2025-07-23

1-(5-chloro-2-methoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea
• 1-(5-chloro-2-methoxyphenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea
• F5479-0167
• 1-(5-chloro-2-methoxyphenyl)-3-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]urea
• 1-(5-chloro-2-methoxyphenyl)-3-[3-(6-oxopyridazin-1-yl)propyl]urea
• 1172246-26-2
• AKOS024509748
• VU0644192-1

• Inchi： 1S/C15H17ClN4O3/c1-23-13-6-5-11(16)10-12(13)19-15(22)17-7-3-9-20-14(21)4-2-8-18-20/h2,4-6,8,10H,3,7,9H2,1H3,(H2,17,19,22)
• InChI Key： IBUYHCUCIUFQQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NCCCN1C(C=CC=N1)=O)=O)OC

Computed Properties

• Exact Mass: 336.0989181g/mol
• Monoisotopic Mass: 336.0989181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83Ų

Additional information on 1-(5-chloro-2-methoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea

Professional Introduction to Compound with CAS No. 1172246-26-2 and Product Name: 1-(5-chloro-2-methoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea

The compound in question, identified by the CAS number 1172246-26-2, is a sophisticated organic molecule with a distinctive chemical structure that has garnered attention in the field of pharmaceutical chemistry. The product name, 1-(5-chloro-2-methoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea, provides a detailed insight into its molecular composition, highlighting key functional groups that contribute to its unique properties and potential applications.

At the core of this compound's structure is a chloro-substituted phenyl ring connected to a methylurea moiety. This arrangement is particularly noteworthy because the chloro group can influence electronic and steric properties, making it a valuable component in designing molecules with specific interactions. The presence of a methoxy group on the adjacent carbon further enhances the compound's versatility, as methoxy groups are known to modulate reactivity and binding affinities.

The propylurea side chain, which includes a pyridazine ring, adds another layer of complexity to the molecule. Pyridazine derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The 6-oxo-1,6-dihydropyridazin-1-yl moiety within this side chain is particularly interesting, as it suggests potential pharmacological activity. This structural feature may contribute to the compound's ability to interact with biological targets in a meaningful way.

Recent advancements in drug discovery have emphasized the importance of multifunctional compounds that can address multiple targets or exhibit dual mechanisms of action. The compound under discussion appears to be designed with such considerations in mind. The combination of a phenyl ring with chloro and methoxy substituents, coupled with the urea and pyridazine functionalities, creates a molecular scaffold that could potentially interact with various biological pathways.

In particular, the pyridazine ring has been extensively studied for its potential as an pharmacophore in medicinal chemistry. Researchers have explored its applications in developing treatments for conditions such as cancer, inflammation, and neurological disorders. The 6-oxo-1,6-dihydropyridazin-1-yl group further reinforces this potential by providing a framework that can be modified to enhance binding affinity or selectivity for specific targets.

The urea moiety in the compound's structure is another critical feature that warrants attention. Urea derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds, which can enhance molecular interactions with biological targets. In this context, the propylurea side chain could serve as a linker that bridges different parts of a drug molecule or facilitates specific conformational changes necessary for optimal activity.

From an academic research perspective, the synthesis and characterization of such complex molecules represent significant achievements in organic chemistry. The development of synthetic routes that allow for the precise introduction of functional groups like chloro and methoxy while maintaining overall structural integrity is a testament to the ingenuity of modern synthetic methods. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing these intricate frameworks efficiently.

The compound's potential applications extend beyond mere theoretical interest; it represents a tangible example of how structural modifications can lead to novel pharmacological entities. Researchers often start with known scaffolds like this one and iteratively modify them based on computational modeling and experimental data. This iterative process is essential for optimizing drug candidates for clinical use.

One particularly exciting area of research involves using computational methods to predict how molecules will behave within biological systems. These methods leverage vast databases of known interactions and machine learning algorithms to identify promising candidates for further study. In this context, compounds like 1-(5-chloro-2-methoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea are invaluable because they provide starting points for developing new therapies.

The integration of computational chemistry with traditional wet lab techniques has accelerated the pace at which new drug candidates are discovered and tested. This synergy allows researchers to rapidly screen large libraries of compounds for potential activity against specific targets without having to synthesize each one individually. Such approaches have been instrumental in identifying novel treatments for diseases where existing options are limited or non-existent.

Looking ahead, it is clear that compounds like this one will continue to play a crucial role in advancing pharmaceutical science. As our understanding of biological systems grows more sophisticated so too will our ability to design molecules that interact with them in precise ways. The combination of expertise in organic synthesis biology medicine computational modeling offers unprecedented opportunities for innovation at both fundamental levels applied research levels alike。